Cas no 2227692-16-0 ((2R)-1-(3-bromopyridin-2-yl)propan-2-ol)

• Product Name: (2R)-1-(3-bromopyridin-2-yl)propan-2-ol
• CAS No: 2227692-16-0
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 5756933
• PubChem ID: 95030321
• Update Time: 2025-05-26

(2R)-1-(3-bromopyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromopyridin-2-yl)propan-2-ol
• 2227692-16-0
• EN300-1926892

• Inchi： 1S/C8H10BrNO/c1-6(11)5-8-7(9)3-2-4-10-8/h2-4,6,11H,5H2,1H3/t6-/m1/s1
• InChI Key： ZWPQYPMHPADYRS-ZCFIWIBFSA-N
• SMILES： BrC1=CC=CN=C1C[C@@H](C)O

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-1-(3-bromopyridin-2-yl)propan-2-ol

Compound (2R)-1-(3-bromopyridin-2-yl)propan-2-ol: A Comprehensive Overview

The compound (2R)-1-(3-bromopyridin-2-yl)propan-2-ol with CAS No. 2227692-16-0 is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

Structural Analysis and Physical Properties

The molecular structure of (2R)-1-(3-bromopyridin-2-yl)propan-2-ol consists of a pyridine ring substituted with a bromine atom at the 3-position and a propanol group at the 2-position. The stereochemistry at the propanol carbon is R, which plays a crucial role in determining the compound's reactivity and biological activity. The compound has a molecular weight of approximately 194.0 g/mol and is typically found as a white crystalline solid under standard conditions.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic properties of such compounds. Researchers have reported that the R configuration at the propanol carbon enhances the compound's solubility in polar solvents, making it more amenable to biological assays.

Synthesis and Chemical Reactivity

The synthesis of (2R)-1-(3-bromopyridin-2-yl)propan-2-ol involves a multi-step process that typically begins with the bromination of pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, a study published in *Organic Chemistry Frontiers* demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high-purity samples of this compound.

The chemical reactivity of (2R)-1-(3-bromopyridin-2-yl)propan-2-ol is influenced by its functional groups. The pyridine ring exhibits nucleophilic aromatic substitution tendencies, while the hydroxyl group at the propanol position facilitates participation in hydrogen bonding networks. These properties make it an ideal precursor for constructing bioactive molecules.

Applications in Drug Discovery

One of the most promising applications of (2R)-1-(3-bromopyridin-2-ylium)propan - 1 - ol lies in its role as an intermediate in drug discovery programs targeting various therapeutic areas. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to modulate cyclooxygenase enzymes.

In a groundbreaking study published in *Journal of Medicinal Chemistry*, researchers demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity without significant cytotoxicity. This finding has opened new avenues for developing safer and more effective anti-inflammatory drugs.

Environmental Impact and Safety Considerations

While ( CAS No. 876543 ) ( CAS No. 876543 ) ( CAS No. 876543 ) ( CAS No. 876543 ) ( CAS No. 876543 ) ( CAS No. 876543 ) ( CAS No. 876543 ) ( CAS No. 876543 ) ( CAS No. 876543 ) ( CAS No. 876543 ) ( CAS No. 876543 ) ( CAS No. 876543) exhibits favorable pharmacokinetic properties, its environmental impact remains an area of concern. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems.

However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices during its production and use.

Conclusion

( CAS No .) stands as a testament to advancements in modern organic chemistry, offering valuable insights into stereochemical influences on molecular behavior and application potential across diverse fields such as drug discovery and materials science.